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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethyl nitrate is a volatile and highly explosive material. The protocols described

herein are intended for informational purposes and should only be performed by trained

professionals in a controlled laboratory or testing environment with appropriate safety

measures in place.

Application Notes
Ethyl nitrate (C₂H₅NO₃) is an energetic organic nitrate ester that has been explored for its

potential use as a monopropellant and a component in bipropellant systems in rocketry. As a

monopropellant, it decomposes exothermically to produce hot gas, generating thrust. Its use in

rocketry is limited, but it serves as an important case study in the broader field of energetic

materials, which has relevance in both propulsion and specialized chemical synthesis.

Properties and Performance: Ethyl nitrate is a colorless, volatile liquid with a sweet, pleasant

odor.[1][2] It is denser than water and insoluble in it, but soluble in organic solvents like ethanol

and ether.[2] Its primary appeal as a propellant lies in its ability to decompose and release a

significant amount of energy. However, it is a sensitive explosive, prone to detonation from

shock, impact, or high temperatures.[1][3] This high sensitivity presents significant challenges

for its practical application in propulsion systems, which demand high levels of safety and

reliability.
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While specific impulse (Isp) data for pure ethyl nitrate as a monopropellant is not readily

available in the reviewed literature, it has been noted to enhance the performance of other

propellants. For instance, the addition of 60% ethyl nitrate to n-propyl nitrate (NPN) has been

reported to result in an 8% improvement in specific impulse, though this also increases the

sensitivity of the mixture.[4]

Relevance to Drug Development Professionals: While seemingly disparate, the study of

energetic materials like ethyl nitrate can offer insights for drug development professionals,

particularly in the areas of:

Organic Synthesis: The synthesis of nitrate esters is a fundamental process in the creation of

various pharmaceuticals, especially vasodilators (e.g., nitroglycerin). The protocols for

nitration, purification, and handling of these reactive compounds are directly applicable.

Safety and Handling of Hazardous Chemicals: The stringent safety protocols required for

handling explosive and volatile compounds are best practices that can be adapted for

managing other hazardous reagents and intermediates in a pharmaceutical laboratory.

Thermal Analysis: Understanding the thermal decomposition pathways and stability of

molecules is critical in both propellant research and drug stability testing. The techniques

used to study the decomposition of ethyl nitrate are analogous to those used to determine

the shelf-life and degradation products of pharmaceuticals.

Quantitative Data Summary
The following table summarizes the key physical, chemical, and performance characteristics of

ethyl nitrate.
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Property Value Units

Molecular Formula C₂H₅NO₃ -

Molar Mass 91.07 g/mol

Appearance Colorless liquid -

Density 1.1084 (at 20 °C) g/cm³

Melting Point -102 °C

Boiling Point 87.5 °C

Vapor Pressure 64.0 (at 25 °C) mmHg

Flash Point -37 °C

Detonation Velocity 6,010 m/s

Oxygen Balance -61.5 %

Heat of Combustion 322.4 kcal/mol (vapor)

Specific Impulse (Isp) Data not available s

Experimental Protocols
Protocol 1: Synthesis of Ethyl Nitrate via Esterification
of Ethanol
This protocol describes the synthesis of ethyl nitrate by the nitration of ethanol, a method that

requires stringent safety controls due to the explosive nature of the product.

Materials:

Absolute Ethyl Alcohol (Ethanol)

Concentrated Nitric Acid (d=1.4)

Urea

Granular Calcium Chloride
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Distillation apparatus with a dropping funnel and reflux condenser

Separatory funnel

Ice bath

Procedure:

Acid Purification: Before synthesis, boil the concentrated nitric acid with a small amount of

urea (e.g., 0.5 g per 60 g of acid) to remove any dissolved nitrous oxides, which can

increase the risk of explosion. Cool the acid to room temperature.

Initial Reaction Mixture: In a distillation flask, combine 38 g of absolute ethyl alcohol, 6 g of

urea, and 60 g of the purified, cooled concentrated nitric acid. The urea serves to neutralize

any nitrous acid that may form during the reaction.

Distillation: Gently heat the mixture. When approximately one-third of the initial volume has

distilled over, begin the slow, dropwise addition of a pre-mixed solution of 100 g of purified

concentrated nitric acid and 75 g of absolute ethyl alcohol from the dropping funnel.

Continue Distillation: Maintain a slow and steady distillation rate until no more product comes

over. The entire distillation process must be conducted with extreme care, as ethyl nitrate
can explode upon overheating.

Purification: a. Transfer the distillate to a separatory funnel. Wash the crude ethyl nitrate
three times with water, using a double volume of water for the first wash to remove excess

acid and alcohol. b. Separate the ethyl nitrate layer (bottom layer) and dry it by allowing it to

stand for several hours in contact with granular calcium chloride.

Final Distillation (High Risk): Decant the dried ethyl nitrate into a clean distillation

apparatus. Perform a final, very gentle distillation. Collect the fraction that boils at 87 °C.

WARNING: This final purification step carries a serious risk of explosion and should only be

performed behind a blast shield with remote handling.

Protocol 2: Safe Handling and Storage of Ethyl Nitrate
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WARNING: Ethyl nitrate is shock-sensitive, thermally unstable, and toxic. Inhalation or skin

contact can cause severe headaches.[1]

Personal Protective Equipment (PPE):

Wear fire/flame-resistant and impervious clothing.

Use chemical-impermeable gloves (inspect before use).

Wear tightly fitting safety goggles with side-shields.

If exposure limits are exceeded or irritation is experienced, use a full-face respirator.

Handling:

Handle only in a well-ventilated area, preferably within a fume hood rated for explosive

materials.

Use non-sparking tools and ensure all equipment is properly grounded to prevent

electrostatic discharge.

Avoid contact with skin and eyes.

Do not subject the material to grinding, shock, or friction.

Storage:

Do not store pure ethyl nitrate. Due to its instability, it should be synthesized in situ and

used as quickly as possible.

If temporary storage is unavoidable, store in a cool, dry, well-ventilated, and explosion-proof

location, away from heat sources and incompatible materials (e.g., reducing agents, acids,

bases).

Disposal:

Small quantities can be disposed of by detonation in a designated safe area by qualified

personnel.
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Alternatively, heavily dilute the ethyl nitrate with a flammable solvent (e.g., ethanol) and

burn it in a controlled incinerator.

For chemical neutralization, the diluted ethyl nitrate solution can be very slowly and

carefully treated with a diluted solution of sodium hydroxide in alcohol, while keeping the

solution cooled in an ice bath. This reaction is hazardous and should only be performed by

an experienced chemist.

Protocol 3: Generalized Static Firing Test of a Liquid
Monopropellant Thruster
This protocol provides a generalized workflow for the static fire testing of a liquid

monopropellant thruster. It must be adapted with specific safety measures for ethyl nitrate.

Objective: To measure the performance characteristics (thrust, chamber pressure, specific

impulse) of a thruster using a liquid monopropellant.

Equipment:

Static fire test stand with a load cell for thrust measurement.

Monopropellant-compatible thruster (engine).

Pressurized propellant tank and feed system (lines, valves, regulators).

Data acquisition system (DAQ) to record measurements from sensors.

Pressure transducers (for tank, pre-injector, and chamber pressure).

Thermocouples.

Remote control system for valve actuation and emergency shutdown.

High-speed camera for visual monitoring of the exhaust plume.

Procedure:
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Pre-Test Setup and Safety Checks: a. Secure the thruster to the test stand. b. Install all

sensors (load cell, pressure transducers, thermocouples) and connect them to the DAQ. c.

Perform a leak check of the entire propellant feed system using an inert gas (e.g., nitrogen).

d. Clear the test area of all non-essential personnel. e. Verify the functionality of the remote

control and emergency shutdown systems.

Cold Flow Test: a. Fill the propellant tank with an inert, non-flammable liquid with similar

viscosity to the monopropellant (e.g., water). b. Pressurize the system to the planned

operating pressure. c. Remotely open the main propellant valve for a short duration to verify

the integrity of the flow path and check for leaks under pressure.

Propellant Loading: a. Following a successful cold flow test, vent the system and replace the

inert liquid with ethyl nitrate. This should be done remotely or with minimal personnel

exposure, using appropriate PPE.

Hot Fire Test Sequence: a. Arm the data acquisition system to begin recording. b. Pressurize

the propellant tank to the target pressure. c. Announce the start of the hot fire sequence. d.

Remotely open the main propellant valve to initiate propellant flow into the thruster. e. If the

thruster requires an igniter, activate it according to the specified timing. (For

monopropellants, decomposition is often initiated by a catalyst bed). f. Run the test for the

planned duration (typically a few seconds). g. Monitor all data channels in real-time from the

control room.

Shutdown and Post-Test: a. Close the main propellant valve to terminate the firing. b. Purge

the feed lines with an inert gas to remove any residual propellant. c. Allow the engine to cool

down. d. Once the area is deemed safe, personnel may approach to inspect the hardware. e.

Download and analyze the test data to calculate performance metrics.

Mandatory Visualizations
Synthesis of Ethyl Nitrate
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Caption: Workflow for the synthesis of ethyl nitrate from ethanol and nitric acid.
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Caption: Primary thermal decomposition pathway of ethyl nitrate.
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Caption: Logical workflow for a generalized static fire test of a monopropellant engine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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